Methyl 5,7-dioxo-4-azaspiro[2.5]octane-6-carboxylate

• Molecular Formula: C9H11NO4
• Molecular Weight: 197.19 g/mol
• IUPAC Name: methyl 5,7-dioxo-4-azaspiro[2.5]octane-6-carboxylate
• InChI: InChI=1S/C9H11NO4/c1-14-8(13)6-5(11)4-9(2-3-9)10-7(6)12/h6H,2-4H2,1H3,(H,10,12)
• InChI Key: XFNGXJZRDIFMNT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1C(=O)CC2(CC2)NC1=O

Description

Methyl 5,7-dioxo-4-azaspiro[2.5]octane-6-carboxylate is a useful research compound. Its molecular formula is C9H11NO4 and its molecular weight is 197.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-[1-(2-Oxo-ethyl)-cyclopropyl]-malonamic acid ethyl ester (200 mg; 0.823 mmol) in toluene (3 ml) is added to a solution of sodium (18.9 mg; 0.823 mmol) in MeOH (1 ml). The reaction mixture is refluxed for 45 minutes, poured on water and washed with TBME. The aqueous phase is acidified with 2N HCl (0.2 ml) and evaporated to dryness to yield the title compound as yellow resin (162 mg; 100%). 1H-NMR (400 MHz; DMSO-d6): 8.39 (s, 1H); 3.73 (s, 3H); 3.18 (s, 1H); 2.48 (s, 2H); 0.76 (m, 2H); 0.64 (m, 2H). MS (m/z) ES+: 198 (MH+).